Cas no 1700586-01-1 (sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide)

• Product Name: sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide
• CAS No: 1700586-01-1
• MF: C₆H₁₀NNaOS₂
• MW: 199.269469738007
• CID: 6361650
• PubChem ID: 71677604
• Update Time: 2025-11-06

sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide Chemical and Physical Properties

Names and Identifiers

• sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide
• AKOS040764330
• AKOS016036563
• EN300-1168295
• 1700586-01-1
• CHEMBL3400805

• Inchi： 1S/C6H11NOS2.Na/c8-5-2-1-3-7(4-5)6(9)10;/h5,8H,1-4H2,(H,9,10);/q;+1/p-1
• InChI Key： FACMCALHWLEMDA-UHFFFAOYSA-M
• SMILES： [S-]C(N1CCCC(C1)O)=S.[Na+]

Computed Properties

• Exact Mass: 199.01015057g/mol
• Monoisotopic Mass: 199.01015057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų

Additional information on sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide

Comprehensive Overview of Sodium (3-Hydroxypiperidine-1-carbothioyl)sulfanide (CAS No. 1700586-01-1)

Sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide (CAS No. 1700586-01-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of sulfanide derivatives and features a hydroxypiperidine backbone, which contributes to its distinct reactivity and functionality. Researchers and industry professionals are increasingly interested in this compound for its versatility and potential use in pharmaceutical intermediates, agrochemical formulations, and material science.

The molecular structure of sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide includes a piperidine ring substituted with a hydroxyl group at the 3-position, coupled with a carbothioylsulfanide moiety. This combination imparts both hydrophilic and lipophilic characteristics, making it a valuable candidate for drug discovery and catalysis. Recent studies have explored its role as a ligand in metal complexes, where it demonstrates remarkable stability and selectivity. These properties align with current trends in green chemistry and sustainable synthesis, addressing the growing demand for environmentally friendly chemical processes.

One of the most frequently searched questions about CAS No. 1700586-01-1 relates to its synthesis and purification methods. The compound is typically prepared through a multi-step reaction involving the condensation of 3-hydroxypiperidine with carbon disulfide, followed by treatment with sodium hydroxide. Optimizing these steps is critical to achieving high yields and purity, which are essential for industrial applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize the compound and ensure compliance with quality standards.

In the context of pharmaceutical research, sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide has been investigated as a potential building block for bioactive molecules. Its ability to act as a chelating agent or enzyme inhibitor makes it particularly relevant in the development of therapeutic agents targeting metabolic disorders and infectious diseases. This aligns with the broader industry focus on precision medicine and targeted drug delivery, which are among the top-searched topics in biomedical sciences today.

Another area of interest is the compound's application in agricultural chemistry. With the rising global demand for crop protection solutions, researchers are exploring its derivatives as potential pesticides or herbicides. The sulfanide group in its structure may contribute to modes of action that disrupt pest metabolism, offering an alternative to conventional agrochemicals. This resonates with the increasing consumer and regulatory focus on sustainable agriculture and reduced environmental impact.

From a material science perspective, CAS No. 1700586-01-1 has shown promise in the development of functional polymers and coordination networks. Its ability to form stable complexes with transition metals opens doors to applications in catalysis, sensors, and even energy storage systems. These applications are highly relevant to current discussions around renewable energy and smart materials, which dominate searches in advanced materials research.

Safety and handling of sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide are also common search queries. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. Storage recommendations typically suggest keeping the material in a cool, dry place away from strong oxidizers, reflecting general best practices for chemical storage.

The commercial availability of CAS No. 1700586-01-1 has expanded in recent years, with several specialty chemical suppliers offering it in various quantities and purities. This availability supports its growing adoption in research and development across multiple sectors. Pricing and supply chain stability for this compound are frequently searched topics, reflecting the practical considerations of researchers and manufacturers.

In conclusion, sodium (3-hydroxypiperidine-1-carbothioyl)sulfanide represents a fascinating case study in modern specialty chemicals. Its diverse potential applications, from pharmaceuticals to advanced materials, combined with its unique structural features, make it a compound of significant interest. As research continues to uncover new properties and applications for this molecule, its relevance in addressing contemporary challenges in healthcare, agriculture, and technology is likely to grow even further.